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Compound of Interest

Compound Name: SAP6

Cat. No.: B12393753

Secreted aspartyl proteinase 6 (Sap6) is a key enzyme that contributes to the virulence of
Candida albicans. Its functions are not limited to proteolytic activity; it also engages in specific
interactions with host cells, modulating immune responses and facilitating tissue invasion. Key
biological functions of Sap6 include maintaining the integrity of the fungal cell surface,
participating in the escape of C. albicans from immune cells, and initiating inflammation in host
tissues.[1][2][3]

Quantitative Data Summary

The following tables summarize the key quantitative and qualitative findings from studies
investigating the biological functions of Sap6. These studies often employ genetic knockouts
(Asap6) and recombinant proteins to elucidate the specific roles of this proteinase.

Table 1: Effect of Sap6 on C. albicans Interaction with THP-1 Human Monocytes
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. . Phenotype in THP- Percentage of Dead
C. albicans Strain . Reference
1 Co-culture (1 hr) Candida Cells

) ~60% long hyphae
Wild Type (SC5314) ~2-2.5% [1][3]
development

~60% long hyphae
Asap5 Mutant ~2-2.5% [11[3]
development

~50% short hyphae
Asap6 Mutant ~15% [11[3]
development

Table 2: Role of Sap6 Domains in Inducing Cytokine Release from Oral Epithelial Cells (OECs)

Recombinant IL-1B IL-8 Key Signaling
] . Reference
Sap6 Form Production Production Pathway
Sap6 (wild type)  Induced Induced P38 MAPK, [2][4]
rSap6 (wi e nduce nduce
P P MKP1
Suggests non-
) ) proteolytic
Heat-inactivated o
Induced Not Induced activity [4]
rSap6 .
contributes to IL-
1B induction
Highlights the
role of the RGD
rSap6ARGD Not Induced Induced o [4]
motif in IL-13
induction

Signaling Pathways Modulated by Sap6

Sap6 interacts with host cells through distinct mechanisms, triggering specific signaling
cascades that contribute to inflammation and immune evasion.

Sap6-Mediated Inflammation in Oral Epithelial Cells
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Sap6 initiates inflammatory responses in oral epithelial cells through a dual-action mechanism
involving both its proteolytic activity and a specific protein motif.[2][4] The proteolytic activity of
Sap6 activates Protease-Activated Receptor 2 (PAR2), leading to the phosphorylation of p38
MAPK and subsequent release of the pro-inflammatory cytokine IL-8.[2][4] Independently, the
Arg-Gly-Asp (RGD) domain of Sap6 binds to host cell integrins, which activates MKP1
signaling and results in the production of IL-1B.[2][4] This cascade of events also leads to the
disruption of epithelial barrier function, facilitating fungal invasion.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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